Cas no 1262004-13-6 ([1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)-)

[1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- is a biphenyl derivative featuring hydroxyl, methoxy, and trifluoromethoxy functional groups. This compound is of interest in synthetic chemistry due to its structural complexity and potential as an intermediate in pharmaceuticals, agrochemicals, and materials science. The trifluoromethoxy group enhances lipophilicity and metabolic stability, while the hydroxyl and methoxy groups offer sites for further functionalization. Its well-defined structure allows for precise modifications in target-oriented synthesis. The compound is typically handled under controlled conditions due to its reactivity. Analytical methods such as HPLC, NMR, and MS ensure high purity and accurate characterization for research and industrial applications.

[1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- structure

1262004-13-6 structure

Product Name:[1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)-

CAS No:1262004-13-6

MF:C₁₄H₁₁F₃O₃

MW:284.230554819107

MDL:MFCD18316236

CID:2768793

PubChem ID:53221959

Update Time:2025-11-01

[1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- Chemical and Physical Properties

Names and Identifiers

- [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)-
- MDL： MFCD18316236
- Inchi： 1S/C14H11F3O3/c1-19-12-4-2-9(3-5-12)10-6-11(18)8-13(7-10)20-14(15,16)17/h2-8,18H,1H3
- InChI Key： VIYXXJXJHKOJAX-UHFFFAOYSA-N
- SMILES： C1(C2=CC=C(OC)C=C2)=CC(OC(F)(F)F)=CC(O)=C1

Computed Properties

Exact Mass: 284.06602869g/mol
Monoisotopic Mass: 284.06602869g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 20
Rotatable Bond Count: 3
Complexity: 301
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.3
Topological Polar Surface Area: 38.7Å²

[1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
abcr	AB322444-5 g	5-(4-Methoxyphenyl)-3-trifluoromethoxyphenol, 95%; .	1262004-13-6	95%	5g	€1159.00	2023-04-26
abcr	AB322444-5g	5-(4-Methoxyphenyl)-3-trifluoromethoxyphenol, 95%; .	1262004-13-6	95%	5g	€1159.00	2025-04-21

[1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- Related Literature

1. Dissociation of large gaseous serine clusters produces abundant protonated serine octamer

Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
2. Emergence of microfluidic wearable technologies

Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
3. Esterase-responsive polymeric prodrug-based tumor targeting nanoparticles for improved anti-tumor performance against colon cancer†

Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
4. Excellent humidity sensor based on ultrathin HKUST-1 nanosheets†

Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
5. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)-

Recent Advances in the Study of [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- (CAS: 1262004-13-6)

The compound [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- (CAS: 1262004-13-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the efficient synthetic routes for [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)-, with particular emphasis on palladium-catalyzed cross-coupling reactions. These methods have demonstrated high yields and excellent regioselectivity, making the compound more accessible for further pharmacological evaluation. The trifluoromethoxy group, in particular, has been noted for its role in enhancing metabolic stability and bioavailability, which are critical factors in drug development.

In vitro and in vivo studies have revealed promising biological activities associated with this compound. Preliminary data suggest that it exhibits potent anti-inflammatory and analgesic properties, likely mediated through the modulation of cyclooxygenase (COX) enzymes. Additionally, its interaction with specific G-protein-coupled receptors (GPCRs) has been explored, indicating potential applications in neurological disorders such as Parkinson's disease and chronic pain management.

Further investigations into the pharmacokinetics and toxicology of [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- are underway. Early results indicate favorable absorption and distribution profiles, with minimal off-target effects. However, comprehensive toxicological assessments are still required to ensure its safety for clinical use. Researchers are also exploring its potential as a scaffold for the development of novel derivatives with enhanced efficacy and reduced side effects.

In conclusion, [1,1'-Biphenyl]-3-ol, 4'-methoxy-5-(trifluoromethoxy)- represents a promising candidate for further drug development. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies should focus on optimizing its synthetic pathways, elucidating its mechanism of action, and advancing it through preclinical and clinical trials to fully realize its therapeutic potential.